N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-[(3E)-3-(carbamothioylhydrazinylidene)butyl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C13H18N4O3S2/c1-9(16-17-13(14)21)7-8-22(19,20)12-5-3-11(4-6-12)15-10(2)18/h3-6H,7-8H2,1-2H3,(H,15,18)(H3,14,17,21)/b16-9+
• InChI Key: AXTIWWVSEPQDNJ-CXUHLZMHSA-N
• Canonical SMILES: CC(=NNC(=S)N)CCS(=O)(=O)C1=CC=C(C=C1)NC(=O)C
• Isomeric SMILES: C/C(=N\NC(=S)N)/CCS(=O)(=O)C1=CC=C(C=C1)NC(=O)C
• Molecular Formula: C13H18N4O3S2
• Molecular Weight: 342.4 g/mol

Description

N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide, also known as AC-93253, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide is not fully understood. However, it is believed that this compound exerts its biological activities through the modulation of various signaling pathways. For example, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant genes.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, scavenge free radicals, and inhibit the growth of cancer cells. Additionally, this compound has been shown to reduce oxidative stress and protect against cell damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide in lab experiments is its well-documented biological activities. This compound has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties, making it a useful tool for researchers investigating these areas. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments.
One limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively safe in animal studies, its long-term effects in humans are not fully understood. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide. One area of interest is its potential as a treatment for inflammatory diseases. Further studies are needed to investigate the efficacy and safety of this compound in animal models of inflammatory diseases, as well as in human clinical trials.
Another area of interest is this compound's potential as a treatment for cancer. Further studies are needed to investigate the mechanisms underlying this compound's anticancer properties, as well as its efficacy and safety in animal models of cancer and human clinical trials.
Finally, further studies are needed to investigate the potential off-target effects of this compound. Understanding the full range of biological activities of this compound will be important for interpreting experimental results and developing safe and effective therapeutic applications.

Synthesis Methods

The synthesis of N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide involves the reaction of 4-aminophenylacetic acid with 4-nitrobenzenesulfonyl chloride to form N-(4-nitrobenzenesulfonyl)-4-aminophenylacetic acid. This intermediate is then reacted with thiosemicarbazide to form N-[4-(thiosemicarbazone)-4-nitrobenzenesulfonyl]phenylacetamide. Finally, this compound is reduced with sodium borohydride to yield this compound.

Scientific Research Applications

N-[4-({3-[2-(aminocarbonothioyl)hydrazono]butyl}sulfonyl)phenyl]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of interest is its anti-inflammatory activity. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. This suggests that this compound may have potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is this compound's antioxidant activity. This compound has been shown to scavenge free radicals and protect against oxidative stress in vitro and in vivo. This suggests that this compound may have potential as a treatment for diseases associated with oxidative stress, such as Alzheimer's disease and Parkinson's disease.
Finally, this compound has been shown to possess anticancer properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This suggests that this compound may have potential as a treatment for cancer.